Cas no 367966-41-4 ((2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester)

(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester structure
367966-41-4 structure
Product Name:(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester
CAS No:367966-41-4
MF:C11H17NO6
MW:259.25578379631
MDL:MFCD16657096
CID:304637
PubChem ID:56924395
Update Time:2025-04-19

(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (2S,4R)-1-tert-Butyl 2-methyl 4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
    • 1,2-Pyrrolidinedicarboxylicacid, 4-hydroxy-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
    • 1-O-tert-butyl 2-O-methyl (2S)-4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
    • BOC-4-HYDROXY-5-OXO-L-PROLINE METHYL ESTER,
    • N-T-BOC-4-HYDROXY-5-OXO-L-PROLINE METHYL ESTER
    • AKOS030242009
    • 1-tert-Butyl 2-methyl (2S)-4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
    • 367966-41-4
    • DTXSID40718834
    • Boc-4-hydroxy-5-oxo-L-proline methyl ester
    • 1,2-Pyrrolidinedicarboxylicacid,4-hydroxy-5-oxo-,1-(1,1-dimethylethyl)2-methyl ester,(2S,4R)-
    • DB-264577
    • (2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester
    • MDL: MFCD16657096
    • Inchi: 1S/C11H17NO6/c1-11(2,3)18-10(16)12-6(9(15)17-4)5-7(13)8(12)14/h6-7,13H,5H2,1-4H3/t6-,7?/m0/s1
    • InChI Key: MTLIHXONXHCHHY-PKPIPKONSA-N
    • SMILES: O(C(N1C(C(C[C@H]1C(=O)OC)O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 259.10600
  • Monoisotopic Mass: 259.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 412.6±45.0 °C at 760 mmHg
  • Flash Point: 203.4±28.7 °C
  • Refractive Index: 1.512
  • PSA: 93.14000
  • LogP: -0.00580
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Security Information

(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Pricemore >>

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